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Compound of Interest

Compound Name: Glycine cresol red

Cat. No.: B1207919 Get Quote

Introduction
While the term "Glycine Cresol Red assay" does not correspond to a standard biochemical

assay for measuring enzyme activity, Cresol Red itself is a valuable pH indicator dye used in

various enzyme assays. These assays capitalize on enzymatic reactions that produce or

consume protons, leading to a change in the pH of the reaction mixture. Cresol Red provides a

colorimetric readout of this pH change, which can be correlated with enzyme activity. This

document provides detailed application notes and protocols for utilizing Cresol Red in enzyme

activity assays, particularly for enzymes like lipases and ATPases that induce a pH shift.

Cresol Red is a pH indicator that exhibits a color transition from yellow below pH 7.2 to a

reddish-purple above pH 8.8.[1] This property allows it to be used as a real-time indicator of

acid or base production during an enzymatic reaction. The rate of color change is directly

proportional to the rate of the enzyme-catalyzed reaction.

Principle of the Assay
The fundamental principle of a Cresol Red-based enzyme assay is the detection of a pH

change resulting from an enzymatic reaction. Many enzymes, upon acting on their substrates,

release acidic or basic byproducts. For instance, lipases hydrolyze triglycerides into fatty acids

and glycerol, leading to a decrease in pH. Conversely, enzymes that consume protons will

cause an increase in pH. By incorporating Cresol Red into the reaction buffer, this pH shift can

be visually observed or quantitatively measured using a spectrophotometer. The rate of change
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in absorbance at a specific wavelength (e.g., 570-590 nm for the basic form) is proportional to

the enzyme's activity.

Featured Application: Lipase Activity Assay
This protocol details the use of Cresol Red for measuring the activity of lipase, an enzyme that

catalyzes the hydrolysis of fats.

Experimental Workflow
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Preparation
Reaction

Measurement & Analysis

Prepare Reagents:
- Substrate (e.g., Tributyrin)

- Cresol Red Indicator Solution
- Buffer (e.g., Tris-HCl)

- Lipase Enzyme Solution

Prepare Samples:
- Test Samples (containing lipase)
- Positive Control (known lipase)
- Negative Control (no enzyme)

Mix substrate, buffer, and
Cresol Red in microplate wells.

Add enzyme solutions to
initiate the reaction.

Start Timing

Incubate at optimal
temperature (e.g., 37°C).

Start Timing

Measure absorbance change over
time at ~575 nm.

Calculate the rate of reaction
(ΔAbs/min).

Correlate rate to enzyme activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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